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Compound of Interest

Compound Name: PF-05198007

Cat. No.: B10854007

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility of PF-05198007, a potent and
selective inhibitor of the voltage-gated sodium channel Nav1.7, in various solvents. Adherence
to these protocols is crucial for ensuring the accuracy and reproducibility of experimental
results.

Solubility Data

The solubility of PF-05198007 has been determined in Dimethyl Sulfoxide (DMSO) and solvent
systems designed for in vivo applications. The quantitative data is summarized in the table
below for easy reference and comparison.
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. Molar
Concentration .
Solvent/System Concentration Notes
(mg/mL)
(mM)

Requires sonication
for complete
dissolution. It is highly
recommended to use
DMSO 150 280.95 newly opened,
anhydrous DMSO as
the compound's
solubility is sensitive
to moisture.[1][2][3]

10% DMSO, 40% A clear solution is
PEG300, 5% Tween- >3.75 >7.02 obtained at this
80, 45% Saline concentration.[1]

A clear solution is

10% DMSO, 90% ) )
>3.75 >7.02 obtained at this

Corn QOil )
concentration.[1]

Note: Information on the solubility of PF-05198007 in other common laboratory solvents such
as ethanol, methanol, and aqueous buffers like PBS is not readily available in the reviewed
literature.

Signaling Pathway Inhibition

PF-05198007 selectively inhibits the Nav1.7 voltage-gated sodium channel, which is crucial for
the transmission of pain signals in nociceptive neurons.[4][5] The diagram below illustrates the
role of Nav1.7 in nociceptor signaling and the inhibitory action of PF-05198007.
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Nav1.7 Signaling Pathway and Inhibition by PF-05198007

Nociceptive Neuron

___________ Inhibits
PF-05198007 L 5 )
L Nav1.7 Channel Rasdinfitx

Painful Stimulus

Membrane Depolarization Action Potential Propagation Pain Signal to CNS
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PF-05198007 Solution Preparation Workflow

Stock Solution Preparation

Weigh PF-05198007

Add Anhydrous DMSO

Vortex & Sonicate

Aliquot & Store Stock

For further dilution

In Vivo Farmulation

Start with Stock Solution

Add Co-solvents Sequentially

Mix Thoroughly

Use Freshly Prepared
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://lwww.benchchem.com/product/b10854007#pf-05198007-solubility-in-dmso-and-other-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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